Cas no 2022-85-7 (Flucytosine)

Flucytosine has high antibacterial activity against Cryptococcus and Candida, and certain antibacterial activity against chromophobe fungi \ a few Aspergillus. The antibacterial effect against other fungi is poor. This product is an antibacterial agent, which has bactericidal effect at high concentration. Because primary or secondary resistance to flucytosine is very common, in clinical practice, flucytosine is usually combined with other antifungal drugs (often with amphotericin B)< Br> the drug is a water-soluble nucleotide analog with good oral absorption. It can enter the infected abdominal cavity, joint cavity and aqueous humor, and can penetrate the blood-brain barrier. The drug is widely distributed in liver, kidney, heart, spleen and lung tissues, and its concentration is greater than or equal to the blood drug concentration in the same period. The drug concentration in inflammatory CSF can reach 50% - 100% of the blood drug concentration in the same period< Br>

Flucytosine structure

Product Name:Flucytosine

CAS No:2022-85-7

Molecular Formula:C₄H₄FN₃O

Molecular Weight:129.0925

MDL:MFCD00006035

CID:42313

PubChem ID:24894928

Flucytosine Properties

Names and Identifiers

- 5-Fluorocytosine
- 2-hydroxy-4-amino-5-fluoropyrimidine
- 4-AMINO-5-FLUORO-2(1H)-PYRIMIDINE
- 4-amino-5-fluoro-2(1h)-pyrimidinone
- 4-AMINO-5-FLUORO-2-HYDROXYPYRIMIDINE
- 4-AMINO-5-FLUORO-3H-PYRIMIDIN-2-ONE
- 5-FC
- 5-FLUCYTOSINE
- ALCOBON
- ancobon
- ancotil
- FLUCYSTINE
- FLUCYTOSIN
- FLUCYTOSINE
- TIMTEC-BB SBB000061
- 4-amino-5-fluoro-2(1h)-pyrimidinon
- 4-Amino-5-fluoro-2(1H)-pyrmidinone
- 5-fluorocystosine
- 5-fluorocytosin
- Fluorocytosine
- 6-AMINO-5-FLUORO-1,2-DIHYDROPYRIMIDIN-2-ONE
- 6-amino-5-fluoro-1H-pyrimidin-2-one
- 5-FC,RO 2-9915
- Fluocytosine
- Fluorcytosine
- NSC 103805
- Ro 2-9915
- 4-Amino-5-fluoropyrimidin-2(1H)-one
- Flucytosinum
- Cytosine, 5-fluoro-
- Flucitosina
- 5-Flurocytosine
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-
- 5-fluoro cytosine
- Flucitosina [DCIT]
- Ro 29915 E/265601
- Flucytosinum [INN-Latin]
- Ancobon (TN)
- Flucytosine (
- 4-Amino-5-fluoro-2-pyrimidone
- Flucytosine
- Flucytosine 100 microg/mL in Acetonitrile:Water
- NS00000532
- SR-01000721885
- HMS3393M04
- AC-11748
- Ro-2-9915
- CCG-213434
- SMR000059047
- FLUCYTOSINE (MART.)
- HSDB 3082
- HMS2097L10
- FLUCYTOSINE [MI]
- BPBio1_000956
- FLUCYTOSINE [ORANGE BOOK]
- NSC-103805
- Flucytosine (USAN:USP:INN:BAN:JAN)
- CHEBI:5100
- 4-amino-5-fluoropyrimidin-2-ol
- 130256-61-0
- Flucytosone
- BDBM50248003
- 6-amino-5-fluoro-3-hydropyrimidin-2-one
- 1LD
- WLN: T6MVNJ DZ EF
- AKOS004912683
- SCHEMBL24063
- FLUCYTOSINE [INN]
- Prestwick0_000934
- 2(1H)-Pyrimidinone, 4-amino-5-fluoro-)
- D00323
- 5-Fluorocytosine, Antibiotic for Culture Media Use Only
- MFCD00006035
- CAS-2022-85-7
- Flucytosine,(S)
- NC00087
- BSPBio_000868
- HMS3655G17
- AM20090149
- 6-amino-5-fluoropyrimidin-2(1H)-one
- 6-Amino-2-oxo-5-fluoropyrimidine
- 4-AMINO-2-HYDROXY-5-FLUOROPYRIMIDINE
- 2-pyrimidinol,4-amino-5-fluoro-
- 5-Fluorocytosine, Vetec(TM) reagent grade, 99%
- FLUCYTOSINE [EP MONOGRAPH]
- EMTRICITABINE IMPURITY E
- HMS1570L10
- FT-0601273
- Flucytosine (Ancobon)
- Flucytosinum (INN-Latin)
- AB00444223-16
- SPBio_003037
- Flucytosine, United States Pharmacopeia (USP) Reference Standard
- SB57097
- MLS000069463
- 4-amino-5-fluoro-1,2-dihydropyrimidin-2-one
- HMS2093J05
- 4-Amino-5-fluoro-2-hyroxypyrimidine
- Opera_ID_178
- s1666
- flucytosina
- BP-30254
- SY004438
- 5-fluorocytosine Form I
- FLUCYTOSINE [WHO-IP]
- HY-B0139
- HMS2051M04
- SW197278-3
- FLUCYTOSINE (EP MONOGRAPH)
- NCGC00016599-05
- 2(1H)-Pyrimidinone, 6-amino-5-fluoro-
- FLUCYTOSINE [JAN]
- BCP9000692
- A814346
- FLUCYTOSINE [USP MONOGRAPH]
- 4-Amino-5-fluoro-1H-pyrimidin-2-one
- EN300-117264
- Flucytosine [USAN:USP:INN:BAN:JAN]
- FLUCYTOSINE (USP IMPURITY)
- MLS000759519
- CS-1935
- UNII-D83282DT06
- 5-fluoro-cytosine
- BCP0726000281
- Flucytosine, European Pharmacopoeia (EP) Reference Standard
- 4-AMINO-5-FLUOROPYRIMIDIN-2(1H)-ONE [WHO-IP]
- EMTRICITABINE IMPURITY E [WHO-IP]
- Flucytosine, Pharmaceutical Secondary Standard; Certified Reference Material
- KS-1060
- MLS001424013
- Flucytosine, 5-Fluorocytosine
- FLUCYTOSINE [MART.]
- NSC-759130
- 117969-88-7
- FLUCYTOSINE [USP IMPURITY]
- Q238490
- NSC103805
- FLUCYTOSINE (USP MONOGRAPH)
- Flucytosine 2.0 mg/ml in Methanol
- HMS3373L05
- ST028644
- F-3010
- NCGC00016599-01
- FLUCYTOSINE [USAN]
- Tox21_110515
- 6-amino-5-fluoro-2(1H)-pyrimidinone;5-FLUOROCYTOSINE
- NSC759130
- Prestwick2_000934
- Flucytosine (JP17/USP/INN)
- Z1201621875
- 4-amino-5-fluoro-pyrimidin-2-ol
- MLS001076503
- AB00513969-02
- HMS3714L10
- ALA-ALA-PHEP-NITROANILIDE
- Flucytosine [USAN)
- FLUCYTOSINE (USP-RS)
- 5-FLUORO-4-IMINO-1,2,3,4-TETRAHYDROPYRIMIDIN-2-ONE
- EINECS 217-968-7
- Flucytosine for system suitability
- BRD-K82143716-001-15-7
- CCG-100837
- NCGC00016599-04
- HMS2233I14
- D01AE21
- AKOS030241326
- GS-5578
- EC 217-968-7
- Prestwick3_000934
- Ancoban
- DTXCID403059
- FLUCYTOSINE [USP-RS]
- DB01099
- F0321
- 5-fluorocytosine Form II
- 2-Pyrimidinol, 4-amino-5-fluoro- (9CI)
- Flucytosinum (Latin)
- Cytosine, 5-fluoro- (6CI,7CI,8CI)
- FLUCYTOSINUM [WHO-IP LATIN]
- FLUCYTOSINE [WHO-DD]
- 5-FLUOROCYTOSINE [WHO-IP]
- Flourocytosine
- 2022-85-7
- AB00513969_04
- 2-Pyrimidinol, 4-amino-5-fluoro-
- D83282DT06
- BCP02877
- 5-fluorocytocine
- SR-01000721885-5
- CPD000059047
- DTXSID3023059
- Ancotyl
- H10295
- J02AX01
- Prestwick1_000934
- NCI60_000093
- AB00513969
- FLUCYTOSINE [HSDB]
- CHEMBL1463
- 5-Fluorocytosine (5-FC)
- Flucytosine for system suitability, European Pharmacopoeia (EP) Reference Standard
- Ro-29915
- AKOS015896898
- SCHEMBL14696800
- FT-0695664
- Pharmakon1600-01505429
- AKOS005063821
- NCGC00016599-02
- AB00513969_03
- Tox21_110515_1
- 2(1H)-PYRIMIDINONE, 5-FLUORO-3,4-DIHYDRO-4-IMINO-
- BRD-K82143716-001-19-9
- DB-005380
- 6-Amino-5-fluoro-2(1H)-pyrimidinone
- BRD-K82143716-001-20-7
- DB-268955
- DB-271174
- Flucytosine (JP18/USP/INN)
- pyrimidine, 4-amino-5-fluoro-2-hydroxy-
- 2(1H)-Pyrimidinone, 5-fluoro-3,4-dihydro-4-imino- (9CI)
- STK292386
- +Expand
- MDL： MFCD00006035
- InChIKey： XRECTZIEBJDKEO-UHFFFAOYSA-N
- Inchi： 1S/C4H4FN3O/c5-2-1-7-4(9)8-3(2)6/h1H,(H3,6,7,8,9)
- SMILES： FC1C([H])=NC(N([H])C=1N([H])[H])=O
- BRN： 127285

Computed Properties

Exact Mass: 129.03384g/mol
Surface Charge: 0
XLogP3: -0.9
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 129.03384g/mol
Monoisotopic Mass: 129.03384g/mol
Topological Polar Surface Area: 67.5Å²
Heavy Atom Count: 9
Complexity: 208
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 9
Surface Charge: 0

Experimental Properties

Odor: Odorless
Stability Shelf Life: Stable under recommended storage conditions.
Temperature: When heated to decomposition it emits very toxic fumes of /floride ions and nitrogen oxides/.
Dissociation Constants: pKa1 = 3.26; pKa2 = 10.71
LogP: 0.07240
PSA: 58.69
Merck: 4125
Refractive Index: 1.613
Water Partition Coefficient: 1.5g/100mL (25 ºC)
Boiling Point: 298
Melting Point: 298-300 °C (dec.) (lit.)
Flash Point: 296
Color/Form: Powder
Stability/Shelf Life: Light Sensitive
Solubility: Soluble in water, slightly soluble in ethanol; It is almost insoluble in chloroform and diethyl ether; It is soluble in dilute hydrochloric acid or dilute sodium hydroxide solution.
Sensitiveness: Light Sensitive
pka: 3.26(at 25℃)
Density: 1.3990 (estimate)

Flucytosine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB103900-25 g	5-Fluorocytosine, 97%; .	2022-85-7	97%	25 g	€57.80	2023-07-20
Ambeed	A200898-5g	6-Amino-5-fluoropyrimidin-2(1H)-one	2022-85-7	97%	5g	$5.0	2024-07-20
Apollo Scientific	PC3735-25g	5-Fluorocytosine	2022-85-7	97%	25g	£11.00	2024-05-24
Enamine	EN300-117264-0.05g	6-amino-5-fluoro-1,2-dihydropyrimidin-2-one	2022-85-7	95%	0.05g	$19.0	2023-04-20
Frontier Specialty Chemicals	F14483-1 g	5-Fluorocytosine	2022-85-7		1g	$ 11.00	2022-11-04
Key Organics Ltd	KS-1060-1MG	Flucytosine, 5-Fluorocytosine	2022-85-7	>97%	1mg	£36.00	2023-09-07
LKT Labs	F4581-500 mg	5-Fluorocytosine	2022-85-7	≥98%	500MG	$57.20	2023-07-11
Oakwood	006215-1g	5-Fluorocytosine	2022-85-7	97%	1g	$9.00	2024-07-19
S e l l e c k ZHONG GUO	S1666-10mM (1mL in DMSO)	Flucytosine	2022-85-7	99.93%	10mM (1mL in DMSO)	¥729.57	2023-11-02
TRC	F589000-100mg	5-Fluoro Cytosine	2022-85-7		100mg	$ 63.00	2023-09-07